Cas no 1542333-99-2 (1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1542333-99-2
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6781356
• Update Time: 2026-03-12

1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol

• Inchi： 1S/C10H11BrF2O/c1-5(2)10(14)8-7(12)4-3-6(11)9(8)13/h3-5,10,14H,1-2H3
• InChI Key： PHFNWSJUGAKSHP-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1F)Br)F)(O)C(C)C

Additional information on 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol

Introduction to 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1542333-99-2)

1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1542333-99-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and difluorinated phenyl group attached to a 2-methylpropan-1-ol moiety. These structural elements contribute to its potential utility in various biological and pharmaceutical applications.

The bromine and fluorine atoms in the molecule play crucial roles in modulating its chemical and biological properties. The bromine atom, being a heavier halogen, can influence the compound's lipophilicity and reactivity, making it suitable for specific drug design strategies. The difluorophenyl group, on the other hand, can enhance the compound's metabolic stability and binding affinity to target proteins, which are essential considerations in drug development.

Recent studies have explored the potential of 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases like arthritis and asthma.

In addition to its anti-inflammatory properties, 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, thereby reducing viral load and preventing further infection.

The synthesis of 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol typically involves a multi-step process that begins with the bromination and fluorination of a phenyl ring followed by the attachment of the 2-methylpropan-1-ol moiety. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organocatalytic methods, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol have been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily through hepatic pathways, with minimal accumulation in tissues, which reduces the risk of toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 1-(3-bromo-2,6-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1542333-99-2) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in medicinal chemistry and pharmaceutical science.